Cas no 2179723-85-2 (1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one
• CAS No: 2179723-85-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5413915
• PubChem ID: 132327029
• Update Time: 2025-05-21

1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2179723-85-2
• EN300-26574318
• 1-[4-(Cyclopropylmethoxy)piperidin-1-yl]prop-2-en-1-one
• AKOS033934971
• Z3488812181
• 1-[4-(Cyclopropylmethoxy)-1-piperidinyl]-2-propen-1-one
• 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C12H19NO2/c1-2-12(14)13-7-5-11(6-8-13)15-9-10-3-4-10/h2,10-11H,1,3-9H2
• InChI Key： PFCAAFZPTODJMK-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC2CC2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.9±31.0 °C(Predicted)
• pka: -1.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one

Introduction to 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one (CAS No. 2179723-85-2)

1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activity. This compound, identified by the CAS number 2179723-85-2, belongs to a class of piperidine derivatives that are widely explored for their pharmacological properties. The presence of a cyclopropylmethoxy substituent and an α,β-unsaturated carbonyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one consists of a piperidine ring linked to a propenone moiety, with the cyclopropylmethoxy group attached at the 4-position of the piperidine ring. This specific arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The α,β-unsaturated carbonyl group is known to exhibit reactivity that can be exploited in medicinal chemistry for the design of bioactive molecules.

In recent years, there has been a growing interest in piperidine derivatives due to their versatility as pharmacophores. Piperidine rings are commonly found in many approved drugs, owing to their ability to mimic the binding pockets of biological targets such as kinases and G protein-coupled receptors (GPCRs). The cyclopropylmethoxy substituent, in particular, has been shown to enhance binding affinity and selectivity in certain drug candidates. This substitution pattern is reminiscent of structures found in several lead compounds that have advanced into clinical trials, underscoring its importance in medicinal chemistry.

The synthesis of 1-4-(cyclopropylmethoxy)piperidin-1-ylprop-2-en-1-one presents an interesting challenge due to the need to carefully control regioselectivity and functional group compatibility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture with high precision. These techniques not only facilitate the introduction of the cyclopropylmethoxy group but also allow for the installation of other pharmacophoric elements necessary for biological activity.

Recent studies have highlighted the potential of 1-(4-cyclopropylmethoxypiperidin-1-yl)butenone derivatives as inhibitors of enzymes implicated in inflammatory and metabolic disorders. The α,β-unsaturated carbonyl group in this series of compounds is known to engage in Michael addition reactions with nucleophilic residues on target proteins, leading to potent inhibition. Preliminary computational studies suggest that the cyclopropylmethoxy substituent plays a critical role in stabilizing the transition state of these reactions, thereby enhancing overall potency.

The biological evaluation of 2179723-85-2 has revealed promising activity against several therapeutic targets. In vitro assays have demonstrated inhibitory effects on kinases such as Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathways, which are aberrantly activated in various inflammatory conditions. Additionally, structural analogs have shown potential as modulators of GPCRs involved in pain perception and neurotransmitter signaling. These findings align with the broader trend toward developing small molecules that selectively target dysregulated signaling pathways in disease.

The pharmacokinetic profile of 1-(4-cyclopropylmethoxypiperidin-1-y)butenone derivatives is another critical aspect that has been extensively studied. Metabolic stability, solubility, and bioavailability are key parameters that determine whether a compound can progress into clinical development. Preliminary data indicate that this series of compounds exhibits favorable metabolic profiles, with minimal degradation by cytochrome P450 enzymes under physiological conditions. This stability is attributed to the electronic properties conferred by the cyclopropylmethoxy group, which shields reactive sites from enzymatic attack.

The synthetic accessibility of 2179723-85-2 has also been a focus of research efforts. By optimizing synthetic routes, researchers aim to achieve scalable production methods that meet pharmaceutical standards for purity and yield. Advances in flow chemistry have enabled the efficient preparation of complex piperidine derivatives, including those featuring multiple stereocenters. Such methodologies are crucial for producing sufficient quantities of lead compounds for preclinical testing and subsequent clinical trials.

The future direction of research on 1-(4-cyclopropylmethoxypiperidin)butenone derivatives will likely involve structure-based drug design and rational optimization strategies. High-resolution structural information obtained from X-ray crystallography or NMR spectroscopy will be used to refine molecular models and predict binding interactions with biological targets. Additionally, computational techniques such as molecular dynamics simulations will aid in understanding how subtle changes in structure influence activity and selectivity.

In conclusion,2179723-85-2 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a cyclopropylmethoxy substituent with an α,β-unsaturated carbonyl group provides a versatile scaffold for designing bioactive molecules targeting diverse disease pathways. Ongoing research efforts aim to elucidate its full pharmacological potential while addressing key challenges related to synthesis and drug development.